Cas no 1361676-15-4 (6-Chloro-3-(2,4-dichlorophenyl)picolinic acid)

• Product Name: 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid
• CAS No: 1361676-15-4
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926769
• Update Time: 2025-05-22

6-Chloro-3-(2,4-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-6-1-2-7(9(14)5-6)8-3-4-10(15)16-11(8)12(17)18/h1-5H,(H,17,18)
• InChI Key： WRMNPBZIBXLTPO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC=C(N=C1C(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.6
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid

Comprehensive Overview of 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid (CAS No. 1361676-15-4)

6-Chloro-3-(2,4-dichlorophenyl)picolinic acid (CAS No. 1361676-15-4) is a specialized picolinic acid derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique chlorinated aromatic structure, has garnered attention due to its potential as a building block for crop protection agents and bioactive molecules. Researchers and industry professionals frequently search for this compound under variations like "6-Chloro-3-(2,4-dichlorophenyl)picolinic acid synthesis" or "CAS 1361676-15-4 applications", reflecting its importance in synthetic chemistry.

The molecular structure of 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid features a picolinic acid core substituted with chlorine atoms at strategic positions, enhancing its reactivity and binding properties. This structural motif is particularly valuable in designing enzyme inhibitors and ligands for metal coordination, topics frequently explored in recent scientific literature. Current trends in green chemistry have also increased interest in optimizing synthetic routes for this compound to minimize environmental impact, addressing common search queries like "sustainable synthesis of chlorinated picolinic acids".

In agricultural applications, derivatives of 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid have shown promise as precursors for herbicide development, particularly in the creation of compounds targeting resistant weed species. This aligns with growing concerns about herbicide resistance management and the search for "next-generation agrochemical intermediates". The compound's ability to interfere with plant growth regulators makes it a subject of ongoing research in crop science forums and patent applications.

The pharmaceutical potential of CAS 1361676-15-4 is evidenced by its structural similarity to known anti-inflammatory agents and enzyme modulators. Recent studies have explored its derivatives as potential small molecule therapeutics, particularly in addressing oxidative stress-related disorders - a hot topic in medicinal chemistry circles. This has led to increased searches for "picolinic acid derivatives in drug discovery" and "chlorinated phenyl picolinic acids biological activity" across scientific databases.

From a commercial perspective, 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid occupies a niche but growing segment in the fine chemicals market. Suppliers and manufacturers frequently field inquiries about "bulk availability of CAS 1361676-15-4" and "custom synthesis specifications", reflecting its status as a valuable research chemical. The compound's stability under various storage conditions and its compatibility with common organic solvents make it practical for laboratory use, another frequently searched aspect by potential users.

Analytical characterization of 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid typically involves advanced techniques such as HPLC purity analysis and mass spectrometry confirmation, addressing common quality control questions from purchasers. The compound's distinct UV absorption profile and chromatographic behavior make it relatively straightforward to identify and quantify, important considerations for researchers searching for "analytical methods for chlorinated picolinic acids".

Environmental fate studies of related compounds suggest that 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid derivatives undergo biodegradation under appropriate conditions, a significant factor given increasing regulatory focus on chemical persistence. This environmental profile makes it a subject of interest for searches related to "eco-friendly agrochemical intermediates" and "sustainable chemical design", particularly in regions with stringent environmental regulations.

The synthetic versatility of CAS 1361676-15-4 allows for numerous structural modifications, enabling researchers to explore structure-activity relationships. This has led to patent activity around analog development and derivative libraries, with particular interest in modifying the chlorination pattern to tune biological activity. Such applications generate search traffic around "structure-activity studies of picolinic acid herbicides" and "patented picolinic acid derivatives".

Safety considerations for handling 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid follow standard protocols for laboratory chemicals, with particular attention to personal protective equipment requirements. While not classified as highly hazardous, proper ventilation controls and waste disposal methods are frequently addressed in safety documentation, responding to common queries about "handling chlorinated aromatic acids" in research settings.

Looking forward, the development of 6-Chloro-3-(2,4-dichlorophenyl)picolinic acid analogs continues to be an active area of research, particularly in addressing challenges of crop selectivity and environmental compatibility. The compound's unique structural features position it as a valuable scaffold for both agrochemical innovation and pharmaceutical lead discovery, ensuring its continued relevance in chemical research and industrial applications.